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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of aluminum hydride
(alane or AlHs) slurries as a high-performance fuel in solid rocket propellants. The information
is intended for researchers and scientists in the fields of energetic materials, propulsion, and
aerospace engineering. The content covers the synthesis of a-alane, preparation of the
propellant slurry, and detailed protocols for its characterization.

Introduction to Aluminum Hydride in Rocket
Propellants

Aluminum hydride (alane) is a promising energetic material for rocket propellant applications
due to its high hydrogen content (10.1 wt%) and high heat of combustion.[1] Replacing
conventional aluminum powder with alane in solid propellants can significantly increase the
specific impulse (Isp), a key performance metric for rocket motors.[2][3] Theoretical calculations
and experimental data have shown a potential increase in specific impulse by 9-11% when
aluminum is replaced with aluminum hydride in an Ammonium Perchlorate/Hydroxyl-
Terminated Polybutadiene (AP/HTPB) based propellant.[3]

Despite its performance benefits, the widespread application of alane has been hindered by its
inherent thermal instability and hygroscopicity.[1][4] This document outlines protocols for the
synthesis of the most stable polymorph, a-alane, its stabilization, incorporation into a propellant
slurry, and subsequent characterization.
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Key Performance Characteristics

The use of alane in solid rocket propellants offers several advantages over traditional aluminum
fuel. The primary benefits are an increased specific impulse and a higher regression rate.
However, it is also important to consider the lower density of alane compared to aluminum.

Table 1: Comparison of Alane and Aluminum as Propellant Fuels

Aluminum Hydride

Property Aluminum (Al) References
(AlHs)

Density 1.477 g/lcm3 2.70 g/cm?3 [31[5]
Hydrogen Content 10.1 wt% 0 wt% [1]
Heat of Combustion ~40 MJ/kg ~31 MJ/kg [1]
Specific Impulse (Isp) 9-11% increase over ]

) Baseline [3]
Improvement Al in AP/HTPB
Combustion Lower than Al-based )

Higher [3]

Temperature propellants

Experimental Protocols
Synthesis of a-Aluminum Hydride

The most stable polymorph of alane, a-AlHs, is typically synthesized by the reaction of
aluminum trichloride (AICI3) with lithium aluminum hydride (LiAlH4) in diethyl ether.[5][6]

Materials and Equipment:

Anhydrous aluminum trichloride (AICI3)

Lithium aluminum hydride (LiAIHa4)

Anhydrous diethyl ether

Anhydrous toluene
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e Lithium borohydride (LiBH4) or sodium borohydride (NaBHa) (as crystallization modifier)
e Schlenk line or glovebox with an inert atmosphere (argon or nitrogen)

e Glassware (dried in an oven at >120°C and cooled under vacuum)

e Magnetic stirrer and stir bars

e Filter funnel and filter paper

e Vacuum pump

Procedure:

 All manipulations should be performed under an inert atmosphere to prevent the reaction of
intermediates and products with moisture and air.

e In a Schlenk flask, dissolve aluminum trichloride in anhydrous diethyl ether at -10°C with
stirring.

o Slowly add a solution of at least three mole equivalents of lithium aluminum hydride in
diethyl ether to the aluminum trichloride solution. A precipitate of lithium chloride (LICl) will
form.

 After the addition is complete, continue stirring the mixture for 30-60 minutes.

« Filter the mixture to remove the LiCl precipitate. The filtrate contains the alane-ether
complex.

 To the filtrate, add a solution of a borohydride salt (e.g., LiBH4) in diethyl ether as a
crystallization additive.

o Slowly add toluene to the mixture to reduce the solubility of the alane complex and promote
crystallization. An ether to toluene/benzene ratio of 15:85 is suggested.

o The mixture is then heated under vacuum to 85°C to 95°C to desolvate the complex and
crystallize a-alane.
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» The resulting white to light grey powder of a-alane is washed with diethyl ether (in which a-
alane is insoluble) to remove any remaining soluble impurities.

e The purified a-alane is then dried under vacuum.
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a-Alane Synthesis Workflow
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Synthesis workflow for a-aluminum hydride.
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Preparation of Alane-Based Propellant Slurry

This protocol describes the preparation of a typical composite propellant slurry using a
hydroxyl-terminated polybutadiene (HTPB) binder, ammonium perchlorate (AP) as the oxidizer,
and a-alane as the fuel.

Materials and Equipment:

o-Aluminum Hydride (stabilized)

e Ammonium Perchlorate (AP), bimodal particle size distribution

e Hydroxyl-terminated polybutadiene (HTPB) prepolymer

» Plasticizer (e.g., dioctyl adipate - DOA)

o Curing agent (e.g., isophorone diisocyanate - IPDI)

e Bonding agent

e Planetary mixer with vacuum capability

e Curing oven

Procedure:

« In the planetary mixer bowl, add the HTPB prepolymer, plasticizer, and bonding agent. Mix
under vacuum for 15-20 minutes to ensure a homogeneous liquid phase.

» Slowly add the fine and then coarse grades of ammonium perchlorate to the liquid mixture
while continuing to mix under vacuum. The mixing of solids is typically done in stages to
ensure good wetting of the particles.

e Add the stabilized a-alane powder to the slurry and continue mixing until a homogeneous
dispersion is achieved.

» Finally, add the curing agent (IPDI) and mix for a final 20-30 minutes under vacuum.
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e The resulting propellant slurry is then cast into molds and cured at an elevated temperature

(e.g., 60-70°C) for several days.

Propellant Slurry Preparation

HTPB + Plasticizer
+ Bonding Agent
Mix Liquid Phase
(under vacuum)

[Add Ammonium Perchlorat(a
Mix
(under vacuum)

Add a-Alane
Mix
(under vacuum)
Add Curing Agent
Final Mixing
(under vacuum)
Casting and Curing
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Workflow for preparing alane-based propellant slurry.

Characterization Protocols

The viscosity of the propellant slurry is a critical parameter for processing and casting.[7] A
rotational viscometer is used to measure the viscosity as a function of shear rate.

Equipment:

» Rotational viscometer (e.g., Haake-Rotovisko or similar) with appropriate spindles.[3][9]
o Temperature-controlled sample holder.

Procedure:

o Calibrate the viscometer according to the manufacturer's instructions.

e Place a sample of the uncured propellant slurry into the sample holder and allow it to
equilibrate to the desired temperature (e.g., 50°C).[10]

o Measure the viscosity of the slurry over a range of shear rates (e.g., 0.1 to 100 s™1).

» Plot the viscosity versus shear rate to observe the shear-thinning (pseudoplastic) behavior of
the slurry.[11]

Table 2: Typical Rheological Properties of HTPB-Based Propellant Slurries

Property Typical Value Conditions References

Viscosity at low shear
. 10 - 100 Pa-s 50°C, ~1 st [11][12]
rate

Viscosity at high shear
. 1-10Pa-s 50°C, ~100 st [11][12]
rate

] Shear-thinning
Flow Behavior } - [11]
(Pseudoplastic)
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Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to
determine the thermal stability and decomposition characteristics of alane and the propellant
formulation.

Equipment:
e TGA/DSC instrument
Procedure:

e Place a small sample (5-10 mg) of the material (a-alane or cured propellant) into an
aluminum or ceramic sample pan.

o Heat the sample from ambient temperature to a final temperature (e.g., 500°C) at a
controlled heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).[13]

o Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

e The TGA curve will show the decomposition temperature of alane, and the DSC curve will
indicate whether the decomposition is endothermic or exothermic.

Table 3: Thermal Properties of a-Aluminum Hydride

Property Typical Value Conditions References
Decomposition Onset 10°C/min heating rate
~150 - 170°C , [13][14]
Temperature in N2
Heat of
N 318 + 25 J/g - [15]
Decomposition

Enthalpy of Formation

-10.3to -11.4 kJ/mol - [15]
(AfH)

The mechanical properties of the cured propellant are crucial for the structural integrity of the
rocket motor grain. Uniaxial tensile testing is a common method to determine these properties.
[16]
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Equipment:

¢ Universal testing machine with a load cell and extensometer.
o Dumbbell-shaped propellant samples.

Procedure:

o Cure the propellant slurry into sheets and cut dumbbell-shaped samples according to a
standard (e.g., ASTM D638).

e Mount the sample in the grips of the universal testing machine.
o Apply a tensile load at a constant strain rate until the sample fractures.
e Record the stress and strain throughout the test.

o Determine the ultimate tensile strength, elongation at break, and Young's modulus from the
stress-strain curve.

Table 4: Typical Mechanical Properties of HTPB-Based Propellants

Typical Value o
Property Conditions References
Range
Ultimate Tensile )
0.5-1.5 MPa Ambient Temperature [16][17]
Strength
Elongation at Break 30 - 60% Ambient Temperature [16][17]
Young's Modulus 2-10 MPa Ambient Temperature [18]

The particle size distribution of the alane powder can affect the rheology of the slurry and the
burn rate of the propellant. Laser diffraction is a standard method for this measurement.[12][19]

Equipment:

o Laser diffraction particle size analyzer.
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» Dispersant (e.g., isopropanol).

Procedure:

Disperse a small amount of the alane powder in a suitable dispersant.

Introduce the dispersion into the laser diffraction analyzer.

The instrument measures the angular distribution of scattered laser light and calculates the
particle size distribution based on Mie or Fraunhofer theory.[20]

Record the patrticle size distribution, typically reported as D10, D50 (median), and D90
values.

The ballistic performance of the propellant, including specific impulse and burn rate, is
determined through static firing tests of a small-scale rocket motor.[21][22]

Equipment:

Sub-scale solid rocket motor.

Test stand with a thrust measurement system (load cell).[21][23]

Data acquisition system.

Pressure transducer.

Procedure:

o Cast the propellant slurry into the sub-scale rocket motor and allow it to cure.

e Mount the motor on the test stand.

« Ignite the motor remotely and record the thrust and chamber pressure as a function of time.

e The specific impulse (Isp) is calculated from the total impulse (integral of thrust over time)
and the mass of the propellant burned.

e The burn rate is determined from the web thickness of the propellant grain and the burn time.
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Table 5: Performance of Alane-Based Propellants

Propellant Specific Impulse Burn Rate (at 7

] References
Formulation (Isp) MPa)
Baseline AP/HTPB/AI ~245 s ~7-10 mm/s [31[24]
AP/HTPB/AIH: ~270's ~15-25 mm/s [3][24]

Safety Considerations

Aluminum hydride and its precursors, such as lithium aluminum hydride, are highly reactive
and require careful handling.

o Pyrophoricity: Alane can ignite spontaneously in moist air.[1] All handling should be done
under an inert atmosphere.

o Reactivity with Water: Alane reacts violently with water, releasing flammable hydrogen gas.
[1] Ensure all glassware and solvents are anhydrous.

 Static Discharge: Alane powder can be sensitive to ignition by static discharge. Proper
grounding and bonding should be used.

o Personal Protective Equipment (PPE): A fire-retardant lab coat, safety glasses, and
appropriate gloves are mandatory.[1][3]

» Fire Extinguishing: Use a Class D fire extinguisher (for combustible metals) or dry sand to
extinguish fires involving alane or its precursors. DO NOT USE WATER, COz, or ABC
extinguishers.[1]
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Safety Protocol for Alane Handling

Inert Atmosphere (Glovebox/Schlenk Line)

Class D Fire Extinguisher

Anhydrous Solvents and Glassware
Handling Alane Safely Emergency Procedures Dry Sand
Grounding for Static Control

NO WATER

Appropriate PPE (FR Coat, Goggles, Gloves)

Click to download full resolution via product page

Key safety considerations for handling aluminum hydride.

Conclusion

Aluminum hydride slurry offers a significant performance advantage for solid rocket
propellants. However, its successful implementation requires careful attention to synthesis,
stabilization, and handling protocols. The experimental procedures outlined in these application
notes provide a framework for the preparation and characterization of alane-based propellants,
enabling further research and development in this high-potential area of energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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